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Compound of Interest

Compound Name: Calcium-40

Cat. No.: B076470

This document provides detailed application notes and protocols for studying the 4°Ca(a,y)**Ti
reaction, a key process in the nucleosynthesis of 44Ti during core-collapse supernovae. The
methodologies described are intended for researchers and scientists in the fields of nuclear
astrophysics and related disciplines.

Introduction

The 4°Ca(a,y)**Ti reaction is the primary production route for the radioactive isotope #4Ti in the
a-rich freeze-out phase of supernova explosions.[1] The abundance of #4Ti, observable through
its characteristic y-ray emissions from supernova remnants like Cassiopeia A, serves as a
crucial diagnostic tool for understanding the explosion mechanism.[2][3] Accurate
measurement of this reaction’s cross-section at astrophysically relevant energies is therefore
essential for validating and refining supernova models.[4] Several experimental techniques
have been employed to study this reaction, each with unique advantages and challenges. This
document details the protocols for three primary methods: Inverse Kinematics with a Recoll
Mass Spectrometer, the Activation Method followed by Accelerator Mass Spectrometry (AMS),
and in-beam Prompt Gamma-ray Spectroscopy.

Method 1: Inverse Kinematics with Recoil Mass
Spectrometer

This technique reverses the conventional roles of projectile and target, bombarding a light gas
target with a heavy ion beam. This approach is particularly effective for studying reactions at
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low energies, offering high efficiency and excellent background suppression. The DRAGON
(Detector of Recoils and Gammas Of Nuclear reactions) facility at TRIUMF is a prime example
of an experimental setup utilizing this method.[1][5]

Experimental Protocol

o Beam Production: A high-intensity 4°Ca beam is generated, accelerated, and delivered to the
target area. At TRIUMF-ISAC, 4°Ca beams with energies ranging from 0.60 to 1.15
MeV/nucleon are used to cover the entire astrophysically relevant temperature range.[1][5]

o Target System: The 4°Ca beam bombards a windowless, differentially pumped helium (*He)
gas target. The gas is continuously recirculated and purified to maintain high target purity.
The pressure is precisely controlled to define the interaction density.

e Recoil Separation: The #4Ti reaction products (recoils) emerge from the target in the forward
direction along with the unreacted #°Ca beam. The recoil mass spectrometer, such as
DRAGON, uses a series of magnetic and electric dipoles to separate the 44Ti recoils from the
much more intense primary beam based on their mass-to-charge ratio difference.[1]

o Detection and ldentification:

o A Bismuth Germanate (BGO) scintillator array surrounds the gas target to detect the
prompt y-rays emitted from the 4°Ca(a,y)**Ti reaction.[1]

o The separated #4Ti recoils are guided to a detector at the end of the spectrometer, typically
a double-sided silicon strip detector or an ionization chamber, which measures their
energy and position.[1]

o The definitive identification of a #4Ti event is made by detecting a recoil in coincidence with
a prompt y-ray, which reduces background by several orders of magnitude.[1]

Quantitative Data: DRAGON Experiment
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Parameter Value Reference
Beam 40Ca [1]

Beam Energy 0.60 - 1.15 MeV/nucleon [1][5]
Target “He Gas [1]

Target Pressure 4 - 8 Torr [6]

DRAGON Recoil Mass
Spectrometer

[1]

Spectrometer
Gamma Detectors BGO Scintillator Array [1]
Recoil Detector lonization Chamber [1]

Experimental Workflow: Inverse Kinematics
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Workflow for the inverse kinematics experiment at DRAGON.
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Method 2: Activation and Accelerator Mass
Spectrometry (AMS)

The activation method is a powerful technique for measuring integral cross-sections.[7] It

involves irradiating a target to produce a radioactive species, which is then chemically

separated and counted offline. For the 4°Ca(a,y)*4Ti reaction, this involves counting the long-

lived #4Ti atoms (t1/2 = 59 years) using the ultra-sensitive AMS technique.[3]

Experimental Protocol

Irradiation Setup: A 4°Ca beam from an accelerator (e.g., a Tandem accelerator) is directed
into a gas cell filled with high-purity “He gas.[8] The entire gas cell assembly is electrically
insulated to function as a Faraday cup for precise beam current integration.[8]

Catcher Foil: The 44Ti recoils produced in the gas cell are implanted into a high-purity catcher
foil placed downstream of the gas. High-purity copper is often used for this purpose.[9]

Chemical Extraction: After irradiation, the catcher foil is removed. The implanted 44Ti is
chemically extracted. This involves dissolving the catcher and using ion-exchange
chromatography to separate the titanium from the bulk catcher material. A known amount of
natural titanium (natTi) carrier is added at the beginning of the process to allow for the
determination of the overall efficiency.[8]

Sample Preparation: The separated titanium is converted into a stable chemical form (e.qg.,
TiO2) and pressed into a cathode suitable for an AMS ion source.

AMS Measurement: The isotopic ratio of 44Ti to the stable Ti carrier isotopes (e.qg., 48Ti) in the
sample is measured using AMS. This technique can detect extremely low concentrations
(ratios below 10~12), making it ideal for measuring small reaction cross-sections.[8] The total
number of 44Ti atoms produced is calculated from the measured ratio and the known amount
of carrier added.[8]

Quantitative Data: Activation/AMS Experiments
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Parameter Value

Reference

Beam 40Ca

[8]

Center-of-Mass Energy (Ecm) 2.1-4.17 MeV

[8]

Target “He Gas Cell

[8]

Catcher High-purity Copper

[9]

Accelerator Mass

Measurement Technique
Spectrometry (AMS)

[1]9]

Measured Ratio (*4Ti/Ti) <1012

[8]

Derived Average Resonance
Strength

~150 eV

[8]

Experimental Workflow: Activation/AMS Method
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Workflow for the activation method with AMS analysis.
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Method 3: In-beam Prompt Gamma-ray
Spectroscopy

This classical nuclear physics technique involves bombarding a solid target with a light ion

beam and detecting the prompt y-rays emitted from the nuclear reaction. It is particularly useful

for identifying and measuring the strength of individual, narrow resonances in the reaction

cross-section.[1]

Experimental Protocol

Target Preparation: A thin, uniform target of 4°Ca is required. This is typically prepared by
vacuum evaporation of metallic calcium or a stable calcium compound (e.g., CaCOs) onto a
high-purity, durable backing material (like tantalum or carbon) that produces minimal
background radiation.[10] The target thickness and uniformity are critical and are often
measured using techniques like Rutherford Backscattering Spectrometry (RBS) or Elastic
Recoil Detection Analysis (ERDA).[11]

Beam and Irradiation: A well-defined beam of alpha particles (*He2*) from an accelerator is
directed onto the 4°Ca target. The beam energy is varied in small steps to scan across the
energy region of interest.[12][13]

Gamma-ray Detection: One or more High-Purity Germanium (HPGe) detectors are placed at
specific angles around the target chamber.[13] HPGe detectors are used for their excellent
energy resolution, which is necessary to distinguish the y-rays from the 4°Ca(a,y)*4Ti
reaction from background radiation.

Data Acquisition and Analysis: For each beam energy, a y-ray energy spectrum is recorded.
The yield of the characteristic y-rays from the decay of excited states in 4Ti is measured. By
analyzing the yield as a function of beam energy, the positions and strengths (wy) of
individual resonances can be determined.[1][11]

Quantitative Data: Prompt Gamma-ray Measurements
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Resonance

Ea (lab, MeV) Ecm (MeV) Reference
Strength (wy, eV)

4.497 4.088 0.92 +0.20 [11]

4,510 4.100 6.2+0.5 [11]

4.523 4.112 1.32 +0.24 [11]
12 isolated

2.75-4.00 2.50-3.64 [1]

resonances measured

Experimental Logic: Prompt Gamma-ray Spectroscopy
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Logic diagram for prompt gamma-ray spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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